Cas no 103027-46-9 (Cyclohexanone,4-(1-methylethyl)-, oxime)
103027-46-9 structure
Product Name:Cyclohexanone,4-(1-methylethyl)-, oxime
CAS No:103027-46-9
MF:C9H17NO
MW:155.237382650375
CID:125394
PubChem ID:23378571
Update Time:2025-04-18
Cyclohexanone,4-(1-methylethyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,4-(1-methylethyl)-, oxime
- 4-Isopropylcyclohexanone oxime
- Cyclohexanone, 4-(1-methylethyl)-, oxime (9CI)
- SCHEMBL7892144
- N-(4-propan-2-ylcyclohexylidene)hydroxylamine
- 103027-46-9
- AKOS012265899
-
- Inchi: 1S/C9H17NO/c1-7(2)8-3-5-9(10-11)6-4-8/h7-8,11H,3-6H2,1-2H3/b10-9-
- InChI Key: SKDFIEXQBHUNIU-KTKRTIGZSA-N
- SMILES: O/N=C1\CCC(C(C)C)CC\1
Computed Properties
- Exact Mass: 155.13111
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- PSA: 32.59
Cyclohexanone,4-(1-methylethyl)-, oxime Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
103027-46-9 (Cyclohexanone,4-(1-methylethyl)-, oxime) Related Products
- 624-44-2(2-Hexanone, 5-methyl-,oxime)
- 22457-23-4(Stemone)
- 4701-98-8(4-(tert-Butyl)cyclohexanone oxime)
- 100-64-1(N-cyclohexylidenehydroxylamine)
- 4500-12-3(2-Adamantanoneoxime)
- 105-44-2(4-Methyl-2-pentanone Oxime)
- 1122-26-5((1Z)-2-Methylcyclohexanone oxime)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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